Cas no 176314-14-0 (4H-Indol-4-one, 1,5,6,7-tetrahydro-2,6,6-trimethyl-1-(4-methylphenyl)-,oxime)

• Product Name: 4H-Indol-4-one, 1,5,6,7-tetrahydro-2,6,6-trimethyl-1-(4-methylphenyl)-,oxime
• CAS No: 176314-14-0
• MF: C₁₈H₂₂N₂O
• MW: 282.380084514618
• CID: 1363193
• Update Time: 2024-08-17

4H-Indol-4-one, 1,5,6,7-tetrahydro-2,6,6-trimethyl-1-(4-methylphenyl)-,oxime Chemical and Physical Properties

Names and Identifiers

• 4H-Indol-4-one, 1,5,6,7-tetrahydro-2,6,6-trimethyl-1-(4-methylphenyl)-,oxime
• 4H-Indol-4-one, 1,5,6,7-tetrahydro-2,6,6-trimethyl-1-(4-methylphenyl)-, oxime

• Inchi： 1S/C18H22N2O/c1-12-5-7-14(8-6-12)20-13(2)9-15-16(19-21)10-18(3,4)11-17(15)20/h5-9,21H,10-11H2,1-4H3
• InChI Key： WYVKLBMZOXSVLU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C2=C(C(=NO)CC(C)(C)C2)C=C1C

Computed Properties

• Exact Mass: 282.17336

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Melting Point: 220-222 °C
• Boiling Point: 452.0±44.0 °C(Predicted)
• PSA: 37.52
• pka: 11.80±0.40(Predicted)